3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(2,4-dimethylphenoxy)methyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-11-5-6-14(12(2)8-11)20-10-15-18-16(19-21-15)13-4-3-7-17-9-13/h3-9H,10H2,1-2H3
• InChI Key: CQMRROVSVZUOSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=NC(=NO2)C3=CN=CC=C3)C
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as DMPO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is not fully understood, but it is believed to involve the scavenging of free radicals and reactive oxygen species (ROS) through its antioxidant activity. 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been shown to inhibit the activity of various enzymes and transcription factors involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been shown to exhibit significant antioxidant and anti-inflammatory activities in vitro and in vivo. It has been shown to reduce oxidative stress and inflammation in various animal models of disease, including cancer, Alzheimer's disease, and cardiovascular diseases. 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has several advantages for use in lab experiments, including its high solubility in a wide range of solvents, its stability under various conditions, and its low toxicity. However, 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has some limitations, including its high cost and the lack of a standardized protocol for its use in various assays.

Future Directions

The potential applications of 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in various fields, including medicinal chemistry and material science, continue to be an active area of research. Some of the future directions for research on 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine include the development of new synthetic methods for its preparation, the investigation of its mechanism of action in more detail, and the evaluation of its potential applications in other areas, such as neurodegenerative diseases and diabetes.
Conclusion:
In conclusion, 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and material science. The synthesis of 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves the reaction of 5-(chloromethyl)-3-(2,4-dimethylphenoxy)-1,2,4-oxadiazole with pyridine in the presence of a base. 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been shown to exhibit significant antioxidant and anti-inflammatory activities, which make it a promising candidate for the treatment of various diseases. 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has several advantages for use in lab experiments, but it also has some limitations. The potential applications of 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine in various fields continue to be an active area of research, and future directions for research on 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine include the development of new synthetic methods and the investigation of its potential applications in other areas.

Synthesis Methods

The synthesis of 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves the reaction of 5-(chloromethyl)-3-(2,4-dimethylphenoxy)-1,2,4-oxadiazole with pyridine in the presence of a base such as potassium carbonate. The reaction can be carried out under reflux conditions in a suitable solvent such as dimethylformamide or acetonitrile. The resulting product is a white crystalline powder that can be purified by recrystallization.

Scientific Research Applications

3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant antioxidant and anti-inflammatory activities, which make it a promising candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. 3-{5-[(2,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has also been investigated for its potential applications in material science, particularly in the development of new organic semiconductors for use in electronic devices.